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For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Val-Leu-Lys-Chloromethylketone (D-VLK-CMK) is a synthetic peptide derivative that

functions as an irreversible inhibitor of certain serine proteases. Its sequence, Val-Leu-Lys,

targets the active site of specific enzymes, and the chloromethylketone moiety forms a covalent

bond with a critical histidine residue, leading to irreversible inactivation. This compound is

primarily recognized as a potent inhibitor of thrombin and is also used in studies involving other

trypsin-like serine proteases.[1][2] Its ability to selectively block the activity of these proteases

makes it a valuable tool in coagulation research and for studying the roles of these enzymes in

various physiological and pathological processes.

Mechanism of Action
D-Val-Leu-Lys-Chloromethylketone acts as a suicide inhibitor. The peptide sequence directs

the molecule to the active site of target serine proteases, such as thrombin. The

chloromethylketone group then irreversibly alkylates the active site histidine residue, rendering

the enzyme non-functional. This high specificity and irreversible nature of inhibition allow for

precise investigation of the downstream consequences of protease inactivation.
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The following table summarizes the available quantitative data for D-Val-Leu-Lys-
Chloromethylketone and a structurally similar compound for comparative purposes.

Compound Target Enzyme Parameter Value Reference

H-D-Val-Leu-Lys-

chloromethylketo

ne

Human Thrombin k₂/Kᵢ 2.3 x 10³ M⁻¹s⁻¹ [2]

D-Val-Phe-Lys

Chloromethyl

Ketone

Human Plasmin IC₅₀ 100 pM [3]

Signaling Pathway Diagram
The following diagram illustrates the inhibitory effect of D-Val-Leu-Lys-Chloromethylketone
on a target serine protease and its downstream consequences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. D-Val-Phe-Lys氯甲基酮，二氢氯化物 Selective irreversible inhibitor of plasmin with high
selectivity for plasmin (IC50 = 100 pM for human plasmin) over urokinase. | Sigma-Aldrich
[sigmaaldrich.com]

To cite this document: BenchChem. [Application Notes and Protocols: D-Val-Leu-Lys-
Chloromethylketone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336821#d-val-leu-lys-chloromethylketone-
experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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